- Synthesis, Herbicidal Activities, and 3D-QSAR of 2-Cyanoacrylates Containing Aromatic Methylamine Moieties, Journal of Agricultural and Food Chemistry, 2008, 56(1), 204-212
Cas no 948996-03-0 (2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione)
2-[(6-Chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione is a heterocyclic compound featuring a chloropyridazine moiety linked to an isoindole-1,3-dione scaffold. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical research. The chloropyridazine group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the isoindole-1,3-dione core contributes to stability and versatility in derivatization. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active compounds, particularly in the development of herbicides or enzyme inhibitors. The compound's purity and consistent performance under controlled conditions ensure reliability in experimental and industrial settings. Its distinct structural features offer opportunities for further functionalization, supporting advanced chemical synthesis.
![2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione structure](https://ossimg.kuujia.com/scimg/949000/948996-03-0x500.png)
948996-03-0 structure
Product Name:2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
CAS No:948996-03-0
MF:C13H8ClN3O2
MW:273.674521446228
MDL:MFCD14706915
CID:1026075
Update Time:2025-06-07
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione
- 2-((6-CHLOROPYRIDAZIN-3-YL)METHYL)-ISOINDOLINE-1,3-DIONE
- 2-[(6-chloropyridazin-3-yl)methyl]isoindole-1,3-dione
- 2-[(6-Chloro-3-pyridazinyl)methyl]-1H-isoindole-1,3(2H)-dione (ACI)
- 2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
-
- MDL： MFCD14706915
- Inchi： 1S/C13H8ClN3O2/c14-11-6-5-8(15-16-11)7-17-12(18)9-3-1-2-4-10(9)13(17)19/h1-6H,7H2
- InChI Key： USJYLXOIXHYZKF-UHFFFAOYSA-N
- SMILES： O=C1N(CC2C=CC(Cl)=NN=2)C(=O)C2C1=CC=CC=2
Computed Properties
- Exact Mass: 273.03100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 63.16000
- LogP: 1.86410
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,Room Temperature(BD220222)
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079840-250mg |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 250mg |
￡229.00 | 2022-03-01 | |
| Fluorochem | 079840-1g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 1g |
￡571.00 | 2022-03-01 | |
| Chemenu | CM102283-5g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 5g |
$1010 | 2021-08-06 | |
| Chemenu | CM102283-250mg |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM102283-1g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM102283-5g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione |
948996-03-0 | 95% | 5g |
$*** | 2023-03-31 | |
| abcr | AB438997-1 g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione; . |
948996-03-0 | 1g |
€468.00 | 2023-07-18 | ||
| abcr | AB438997-5 g |
2-((6-Chloropyridazin-3-yl)methyl)isoindoline-1,3-dione; . |
948996-03-0 | 5g |
€1,228.00 | 2022-06-10 | ||
| Matrix Scientific | 076567-250mg |
2-((6-Chloropyridazin-3-yl)methyl)-isoindoline-1,3-dione, 95+% |
948996-03-0 | 95+% | 250mg |
$416.00 | 2023-09-09 | |
| Matrix Scientific | 076567-1g |
2-((6-Chloropyridazin-3-yl)methyl)-isoindoline-1,3-dione, 95+% |
948996-03-0 | 95+% | 1g |
$899.00 | 2023-09-09 |
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethylformamide ; rt; 5 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 2 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Preparation of cyano acrylate derivatives as pesticides, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 0.5 h, rt
1.2 2 h, rt
1.2 2 h, rt
Reference
- Preparation of nitrogen-containing fused heteroaromatic bicyclic compounds as USP1 inhibitors and the use thereof, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Azobisisobutyronitrile , Triphenylphosphine , Cuprous iodide Solvents: 1,4-Dioxane ; 24 h, 120 °C
Reference
- Preparation method of N-(aryl/heteroaryl)alkyl-diamide, China, , ,
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Raw materials
- 3-Chloro-6-methylpyridazine
- potassium 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ide
- N-Bromophthalimide
- 3-Chloro-6-(chloromethyl)pyridazine
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Preparation Products
2-[(6-chloropyridazin-3-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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